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Compound of Interest

Compound Name: 3'-Chloro-3-phenylipropiophenone
CAS No.: 388091-63-2
Cat. No.: B1314846

Get Quote

Safety and Handling Guide: 3'-Chloro-3-
phenylpropiophenone
Chemical Identity & Structural Context

Compound Name: 3'-Chloro-3-phenylpropiophenone CAS Number: 388091-63-2 IUPAC
Name: 1-(3-chlorophenyl)-3-phenylpropan-1-one Synonyms: 3-Chloro-dihydrochalcone; 3'-
Chloro-hydrochalcone Molecular Formula: C1sH13CIO Molecular Weight: 244.72 g/mol

Structural Disambiguation

This compound is a dihydrochalcone derivative, characterized by a saturated ethyl bridge
connecting a 3-chlorobenzoyl group and a phenyl ring. It is distinct from 3'-
chloropropiophenone (CAS 34841-35-5), which lacks the terminal phenyl group on the propyl
chain. Researchers must verify the CAS number to ensure the correct substrate is being used,
as the "3-phenyl" substituent significantly alters solubility and steric properties compared to the
simpler propiophenone analogs.
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Physicochemical Properties & Hazard Identification

Note: Specific experimental data for CAS 388091-63-2 is limited in public registries. The
following data is derived from structure-activity relationships (SAR) of close structural analogs
(e.g., 3'-chloropropiophenone and dihydrochalcone).

Property Value /| Description

Physical State Solid (Crystalline powder) or low-melting solid.
_ _ Predicted range: 45-60 °C (Analogous to

Melting Point

Dihydrochalcone MP ~48°C).

Insoluble in water; soluble in organic solvents

Solubilit
Y (DCM, Ethyl Acetate, DMSO).

Reactivit Stable under normal conditions. Ketone moiety
eactivity _ , -
susceptible to reduction or nucleophilic attack.

GHS Classification (Inferred)
Signal Word:WARNING

Hazard Class Hazard Statement Code

Skin Corrosion/Irritation Causes skin irritation. H315

i o Causes serious eye irritation.
Serious Eye Damage/Irritation (] H319

, May cause respiratory
STOT - Single Exposure T H335
irritation.

Engineering Controls & Personal Protective
Equipment (PPE)[5]
Engineering Controls[5]
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» Primary Barrier: All open handling (weighing, transfer) must be performed within a certified
Chemical Fume Hood operating at a face velocity of 0.5 m/s (100 fpm).

e Secondary Barrier: Use a localized powder containment balance enclosure if the fume hood
is unavailable for weighing.

PPE Matrix[6]

o Respiratory: If fume hood containment is breached or during spill cleanup, use a half-face
respirator with P95 (Particulate) and OV (Organic Vapor) cartridges.

o Dermal: Nitrile rubber gloves (minimum thickness 0.11 mm). Break-through time is generally
>480 min for solid handling, but replace immediately upon solvent contamination.

e Ocular: Chemical safety goggles (ANSI Z87.1 compliant). Safety glasses with side shields
are insufficient if dust generation is possible.

Handling & Synthesis Workflow

The following workflow outlines the safe transfer and reaction setup for 3'-Chloro-3-
phenylpropiophenone, minimizing exposure risk.
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Figure 1: Safe handling workflow for 3'-Chloro-3-phenylpropiophenone from storage to
reaction.

Emergency Response Protocols
Spill Response Decision Tree

In the event of a spill, immediate action is required to prevent contamination.[3][4][5]
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Figure 2: Decision logic for spill remediation based on physical state.

First Aid Measures

 Inhalation: Move victim to fresh air immediately.[4] If breathing is difficult, administer oxygen.

[6]

o Skin Contact: Wash with soap and copious amounts of water for at least 15 minutes.
Remove contaminated clothing.[1][2][3][5]

o Eye Contact: Rinse cautiously with water for 15 minutes, lifting eyelids. Remove contact
lenses if present.[1][2][5]

 Ingestion: Rinse mouth with water. Do NOT induce vomiting unless directed by medical
personnel.

Storage & Compatibility[2][5][9][10]

o Storage Conditions: Store in a cool, dry place (2—-8°C recommended for long-term stability).
Keep container tightly closed.

e Incompatibilities: Strong oxidizing agents (e.g., permanganates, peroxides) and strong
bases.

o Shelf Life: Re-test purity annually using HPLC or GC-MS, as alpha-hydrogens can be
susceptible to autoxidation over prolonged periods.

Waste Disposal

¢ Classification: Hazardous Chemical Waste.
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» Stream:Halogenated Organic Waste.

e Protocol: Dissolve solid waste in a combustible solvent (e.g., acetone) before disposal if
required by facility protocols. Do not discharge into sewer systems.[3][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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safety-and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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